Cas no 950236-36-9 (N,1-Diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N,1-Diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 950236-36-9
• MF: C₁₈H₁₈N₄O
• MW: 306.361723423004
• CID: 5430152
• PubChem ID: 17015478
• Update Time: 2025-10-24

N,1-Diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• F3375-1112
• STL018142
• N,1-diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide
• 950236-36-9
• N,1-diphenyl-5-propyltriazole-4-carboxamide
• AKOS002336192
• N,1-Diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H18N4O/c1-2-9-16-17(18(23)19-14-10-5-3-6-11-14)20-21-22(16)15-12-7-4-8-13-15/h3-8,10-13H,2,9H2,1H3,(H,19,23)
• InChI Key： COVJMYIHQGJRBZ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(CCC)=C(C(NC2=CC=CC=C2)=O)N=N1

Computed Properties

• Exact Mass: 306.14806121g/mol
• Monoisotopic Mass: 306.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 110-112 °C
• pka: 10.98±0.70(Predicted)

Additional information on N,1-Diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide

Introduction to N,1-Diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 950236-36-9)

N,1-Diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With the CAS number 950236-36-9, this molecule represents a convergence of aromatic and heterocyclic chemistry, making it a subject of intense research interest. The compound’s molecular framework incorporates a triazole core, which is a well-documented pharmacophore in drug discovery, coupled with phenyl and propyl substituents that modulate its physicochemical properties and biological interactions.

The triazole ring in N,1-Diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide is known for its stability and ability to engage in hydrogen bonding, which are critical factors in the design of bioactive molecules. This structural motif has been extensively studied for its role in various therapeutic applications, including antifungal, antiviral, and anticancer agents. The presence of the phenyl group at the 1-position and the propyl group at the 5-position introduces additional layers of functionality that can influence the compound’s solubility, permeability, and target specificity. These features make N,1-Diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have suggested that N,1-Diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide may interact with several biological targets relevant to human health. For instance, preliminary simulations indicate potential binding affinity to enzymes involved in inflammatory pathways and metabolic disorders. These findings align with the growing interest in developing small-molecule inhibitors that modulate such pathways for therapeutic benefit.

The synthesis of N,1-Diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide presents an intriguing challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. The use of transition-metal-catalyzed reactions has streamlined key steps in its preparation, allowing for higher yields and purities. Additionally, green chemistry principles have been incorporated into its synthesis to minimize environmental impact. These advancements underscore the compound’s feasibility for industrial-scale production if further validated.

In vitro studies have begun to unravel the pharmacological profile of N,1-Diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide, revealing both promising and challenging aspects. Initial assays suggest moderate activity against certain bacterial strains resistant to conventional antibiotics. This finding is particularly noteworthy given the global challenge of antibiotic resistance and highlights the potential of novel compounds like this one as alternatives or adjuvants in antimicrobial therapy. However, further research is needed to fully elucidate its mechanism of action and assess its selectivity against human cells.

The compound’s physicochemical properties also warrant discussion. Its molecular weight and distribution of functional groups influence factors such as bioavailability and tissue distribution. Comparative analysis with structurally similar compounds suggests that modifications at the 4-carboxamide position could significantly alter these properties. Such insights are critical for optimizing drug-like characteristics before moving into preclinical development.

As research progresses， interdisciplinary collaboration between synthetic chemists， computational biologists， and pharmacologists will be essential to maximize the therapeutic potential of N,1-Diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide. The integration of high-throughput screening technologies will expedite the identification of lead compounds from large libraries， while advances in mass spectrometry will enhance our ability to analyze complex reaction mixtures efficiently.

The future direction for this compound includes exploring its role in combination therapies， where it may synergize with existing drugs to improve treatment outcomes. Additionally， investigating its derivatives could reveal new scaffolds with enhanced efficacy or reduced side effects. Given its unique structural features， N,1-Diphenyl-5-propyl-1H^-triazole-^>